Cas no 64155-04-0 (Cyclopentanecarboxamide, N-(4-cyanophenyl)-)
64155-04-0 structure
Product Name:Cyclopentanecarboxamide, N-(4-cyanophenyl)-
CAS No:64155-04-0
MF:C13H14N2O
MW:214.263062953949
CID:1671288
Update Time:2024-09-03
Cyclopentanecarboxamide, N-(4-cyanophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxamide, N-(4-cyanophenyl)-
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- Inchi: 1S/C13H14N2O/c14-9-10-5-7-12(8-6-10)15-13(16)11-3-1-2-4-11/h5-8,11H,1-4H2,(H,15,16)
- InChI Key: KLLRBONUELTAHP-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=C(C#N)C=C2)=O)CCCC1
Computed Properties
- Exact Mass: 214.11072
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Melting Point: 110-112 °C(Solv: ethanol (64-17-5))
- Boiling Point: 447.3±28.0 °C(Predicted)
- PSA: 52.89
- pka: 14.14±0.70(Predicted)
Cyclopentanecarboxamide, N-(4-cyanophenyl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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